Cas no 1804460-24-9 (Ethyl 3-amino-6-fluoro-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-amino-6-fluoro-2-(trifluoromethyl)benzoate
• CAS No: 1804460-24-9
• MF: C₁₀H₉F₄NO₂
• MW: 251.177576780319
• CID: 6006072
• PubChem ID: 165943345
• Update Time: 2025-05-20

Ethyl 3-amino-6-fluoro-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-6-fluoro-2-(trifluoromethyl)benzoate
• 1804460-24-9
• EN300-20825992
• Ethyl 3-amino-6-fluoro-2-(trifluoromethyl)benzoate

• Inchi： 1S/C10H9F4NO2/c1-2-17-9(16)7-5(11)3-4-6(15)8(7)10(12,13)14/h3-4H,2,15H2,1H3
• InChI Key： DPMBQDBMPMNLJN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C(F)(F)F)=C1C(=O)OCC)N

Computed Properties

• Exact Mass: 251.05694118g/mol
• Monoisotopic Mass: 251.05694118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-amino-6-fluoro-2-(trifluoromethyl)benzoate

Comprehensive Overview of Ethyl 3-amino-6-fluoro-2-(trifluoromethyl)benzoate (CAS No. 1804460-24-9)

Ethyl 3-amino-6-fluoro-2-(trifluoromethyl)benzoate (CAS No. 1804460-24-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzoate derivative is characterized by its unique molecular structure, which includes an ethyl ester group, an amino substituent, and a trifluoromethyl group. These functional groups contribute to its versatility in synthetic applications, making it a valuable intermediate in the development of bioactive molecules.

The compound's CAS number 1804460-24-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Its molecular formula and structural features have been extensively studied to understand its reactivity and potential applications. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such fluorinated compounds, as they often exhibit enhanced metabolic stability and bioavailability.

One of the most frequently searched questions about Ethyl 3-amino-6-fluoro-2-(trifluoromethyl)benzoate revolves around its synthetic routes and industrial-scale production. Researchers are particularly interested in optimizing its synthesis to reduce costs and environmental impact. Advances in catalytic fluorination and flow chemistry have opened new avenues for its efficient preparation, aligning with the growing demand for sustainable chemical processes.

Another hot topic is the compound's role in medicinal chemistry. Its trifluoromethyl group is a key motif in many FDA-approved drugs, as it can improve lipophilicity and binding affinity. This has led to increased interest in structure-activity relationship (SAR) studies involving CAS No. 1804460-24-9, particularly in the design of kinase inhibitors and antimicrobial agents. Online forums and scientific communities often discuss its potential in targeting emerging diseases.

From an analytical chemistry perspective, the characterization of Ethyl 3-amino-6-fluoro-2-(trifluoromethyl)benzoate involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring the compound's quality and consistency, especially when used in high-value applications. The rise of machine learning in chemical analysis has also streamlined the interpretation of such data, making it a recurring theme in recent publications.

In the context of intellectual property, patents involving CAS No. 1804460-24-9 often focus on its use in proprietary drug formulations or agricultural chemicals. This has sparked discussions about patent landscapes and generic alternatives, particularly in regions with stringent regulatory requirements. The compound's cost-effectiveness and scalability are frequently debated among industry professionals.

Environmental and safety considerations are also paramount. While Ethyl 3-amino-6-fluoro-2-(trifluoromethyl)benzoate is not classified as hazardous, its biodegradability and ecotoxicological profile are subjects of ongoing research. The integration of green metrics in its lifecycle assessment reflects the broader shift toward sustainable chemical manufacturing.

In summary, Ethyl 3-amino-6-fluoro-2-(trifluoromethyl)benzoate (CAS No. 1804460-24-9) represents a compelling case study in modern chemistry. Its multifaceted applications, combined with the evolving technological landscape, ensure its relevance in both academic and industrial settings. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of innovation in fine chemicals.